2-Chloroinosine
2-Chloroinosine
Brand Name:
Vulcanchem
CAS No.:
13276-43-2
VCID:
VC0017576
InChI:
InChI=1S/C10H11ClN4O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H,13,14,19)/t3-,5-,6-,9-/m1/s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=NC2=O)Cl
Molecular Formula:
C10H11ClN4O5
Molecular Weight:
302.67 g/mol
2-Chloroinosine
CAS No.: 13276-43-2
Reference Standards
VCID: VC0017576
Molecular Formula: C10H11ClN4O5
Molecular Weight: 302.67 g/mol
| CAS No. | 13276-43-2 |
|---|---|
| Product Name | 2-Chloroinosine |
| Molecular Formula | C10H11ClN4O5 |
| Molecular Weight | 302.67 g/mol |
| IUPAC Name | 2-chloro-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C10H11ClN4O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H,13,14,19)/t3-,5-,6-,9-/m1/s1 |
| Standard InChIKey | NDSPCQCIHGSYAS-UUOKFMHZSA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NC(=NC2=O)Cl |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=NC2=O)Cl |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=NC2=O)Cl |
| Synonyms | 2-CIDO |
| PubChem Compound | 21155392 |
| Last Modified | Nov 14 2021 |
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